Cas no 596825-53-5 (1,2,4-Triazolo[4,3-b]pyridazine, 3-(2-bromo-4-pyridinyl)-6-chloro-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 3-(2-bromo-4-pyridinyl)-6-chloro-
• CAS No: 596825-53-5
• MF: C₁₀H₅BrClN₅
• MW: 310.537198781967
• CID: 337608
• PubChem ID: 71442768
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 3-(2-bromo-4-pyridinyl)-6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 3-(2-bromo-4-pyridinyl)-6-chloro-
• 3-(2-bromopyridin-4-yl)-6-chloro-[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID70851627
• 596825-53-5
• 3-(2-Bromopyridin-4-yl)-6-chloro[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C10H5BrClN5/c11-7-5-6(3-4-13-7)10-15-14-9-2-1-8(12)16-17(9)10/h1-5H
• InChI Key： AYBCZNLZAJITJO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)C1=NN=C2C=CC(=NN12)Cl

Computed Properties

• Exact Mass: 308.94185
• Monoisotopic Mass: 308.94169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 55.97